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Compound of Interest

3-(Aminomethyl)benzoic acid
Compound Name:
hydrochloride

Cat. No.: B1284310

An In-depth Examination of a Versatile Research Chemical in Drug Discovery and
Development

Abstract

3-(Aminomethyl)benzoic acid hydrochloride is a versatile research chemical that serves as
a crucial building block and intermediate in the synthesis of a wide array of biologically active
compounds. Its structural motif is found in molecules targeting various enzymes and receptors,
making it a compound of significant interest in pharmaceutical and medicinal chemistry
research. This technical guide provides a comprehensive overview of its chemical properties,
synthesis, and established and potential research applications, with a focus on its role as an
enzyme inhibitor and its potential anti-inflammatory properties. Detailed experimental protocols
and quantitative data are presented to assist researchers in its effective utilization.

Chemical and Physical Properties

3-(Aminomethyl)benzoic acid hydrochloride is a white to off-white solid that is slightly
soluble in water.[1][2] The hydrochloride salt form enhances the stability and solubility of the
parent compound, 3-(aminomethyl)benzoic acid, making it more amenable for use in various
experimental settings.[3]
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Property Value Reference
CAS Number 876-03-9 [4]
Molecular Formula CsH10CINO2 [41[5]
Molecular Weight 187.62 g/mol [41[5]
Melting Point 242-244 °C [1]
Appearance White to off-white solid [1]
Solubility Slightly soluble in water [1112]
Storage Temperature 2-8°C [3]

3-(aminomethyl)benzoic
IUPAC Name _ _ [5]
acid;hydrochloride

Synthesis

The synthesis of 3-(aminomethyl)benzoic acid, the parent compound of the hydrochloride salt,
can be achieved through various routes. A common method involves the ammonolysis of a
precursor such as 3-(chloromethyl)benzoic acid. The hydrochloride salt is then readily prepared
by treating the free base with hydrochloric acid.

Example Synthetic Protocol: Ammonolysis of 3-
(Chloromethyl)benzoic Acid

This protocol is adapted from a patented method for the synthesis of aminomethylbenzoic acid.

[2]
Step 1: Ammonolysis of 3-(Chloromethyl)benzoic Acid

 In a suitable reaction vessel, suspend 3-(chloromethyl)benzoic acid in an aqueous ammonia
solution.

e The reaction mixture is stirred at a controlled temperature, for example, between 15-25°C.
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e The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the
starting material is consumed.

» Upon completion, the reaction mixture is worked up to isolate the 3-(aminomethyl)benzoic
acid. This may involve pH adjustment to precipitate the product, followed by filtration and
washing.

Step 2: Formation of the Hydrochloride Salt
e Dissolve the crude 3-(aminomethyl)benzoic acid in a suitable solvent, such as methanol.

e Add a stoichiometric amount of hydrochloric acid (e.g., concentrated HCI or HCl in a solvent
like isopropanol) to the solution.

e The hydrochloride salt will precipitate out of the solution.

e The precipitate is collected by filtration, washed with a cold solvent (e.g., ether), and dried
under vacuum to yield 3-(aminomethyl)benzoic acid hydrochloride.

3-(Aminomethyl)benzoic Acid HCI

. . Step 1 Ammonolysis Intermediate . . . Step 2 Acidification Final Product
3-(Chloromethyl)benzoic Acid ) 3-(Aminomethyl)benzoic Acid (Hydrochloric Acid)

Click to download full resolution via product page

Caption: Synthetic workflow for 3-(Aminomethyl)benzoic acid hydrochloride.

Research Applications

3-(Aminomethyl)benzoic acid hydrochloride serves as a valuable scaffold in the
development of various therapeutic agents. Its derivatives have been explored for a range of
biological activities.

Enzyme Inhibition

The aminomethylbenzoic acid moiety is a key structural feature in the design of enzyme
inhibitors. Derivatives have shown inhibitory activity against several classes of enzymes.
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Table 2: Enzyme Inhibitory Activity of 3-(Aminomethyl)benzoic Acid Derivatives

Derivative Class Target Enzyme ICs0 I Ki Reference
Aminobenzoic acid ] ICs0 =1.66 + 0.03 uM
o Acetylcholinesterase
derivatives (for compound 5b)
Aminobenzoic acid ) ICs0 = 2.67 + 0.05 pM
o Butyrylcholinesterase
derivatives (for compound 2c¢)

Benzylamine and ] )
o Trypsin, Plasmin, o
benzamidine ] Competitive inhibitors [6]
o Thrombin
derivatives

It is important to note that the data above is for derivatives and illustrates the potential of the 3-
(aminomethyl)benzoic acid scaffold. Researchers can use the hydrochloride salt as a starting
material to synthesize novel derivatives for screening against various enzyme targets.

Anti-Inflammatory Research

Derivatives of benzoic acid have been investigated for their anti-inflammatory properties. While
direct studies on 3-(aminomethyl)benzoic acid hydrochloride are limited, related compounds
have been shown to modulate inflammatory pathways. For instance, a derivative of salicylic
acid, 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid, has been shown to inhibit the NF-kB
signaling pathway, a key regulator of inflammation.[7] This suggests that the 3-
(aminomethyl)benzoic acid backbone could be a useful starting point for developing novel anti-
inflammatory agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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